{2-[(6-Bromohexyl)oxy]ethoxy}(tert-butyl)dimethylsilane

• Molecular Formula: C14H31BrO2Si
• Molecular Weight: 339.38 g/mol
• IUPAC Name: 2-(6-bromohexoxy)ethoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C14H31BrO2Si/c1-14(2,3)18(4,5)17-13-12-16-11-9-7-6-8-10-15/h6-13H2,1-5H3
• InChI Key: QOCVBWIZSVHVHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCOCCCCCCBr

Description

{2-[(6-Bromohexyl)oxy]ethoxy}(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C14H31BrO2Si and its molecular weight is 339.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-{[tert-Butyl(dimethyl)silyl]oxy}ethanol (1.82 g), 1,6-dibromohexane (7.56 g) and tetrabutylammonium bromide (0.067 g) were stirred under nitrogen and treated with 50% w/v sodium hydroxide (2 g in 4 ml). The mixture was stirred vigorously at 20° C. for 5 days. Water (100 ml) was added, and the product extracted with dichloromethane (3×50 ml). The combined organic layer was separated and dried over Na2SO4 before filtering. The solvent was evaporated in vacuo to give a residue which was purified by flash chromatography on silica. Elution with 5% ether/cyclohexane followed by solvent evaporation in vacuo gave the title compound (2.35 g). LCMS RT=4.32 min, ES+ve 339 (MH)+.